Cas no 2171875-10-6 (6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine)

6-Bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine is a heterocyclic organic compound featuring a benzothiazole core substituted with bromine at the 6-position, an ethyl group at the 2-position, and a methylamino group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The ethyl and methylamino groups contribute to its lipophilicity and electronic properties, influencing binding interactions in bioactive molecules. Its well-defined synthetic pathway and stability under standard conditions make it a reliable building block for research and industrial applications.
6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine structure
2171875-10-6 structure
Product Name:6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine
CAS No:2171875-10-6
MF:C10H11BrN2S
MW:271.176739931107
CID:6244455
PubChem ID:165572389
Update Time:2025-10-29

6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine
    • EN300-1613714
    • 2171875-10-6
    • Inchi: 1S/C10H11BrN2S/c1-3-9-13-10-7(12-2)4-6(11)5-8(10)14-9/h4-5,12H,3H2,1-2H3
    • InChI Key: FSZGHEGNHRBBQH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=C(C=1)SC(CC)=N2)NC

Computed Properties

  • Exact Mass: 269.98263g/mol
  • Monoisotopic Mass: 269.98263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 53.2Ų

6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine Pricemore >>

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Additional information on 6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine

6-Bromo-2-Ethyl-N-Methyl-1,3-Benzothiazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2171875-10-6, known as 6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and sensor technology. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications due to their unique electronic properties and structural diversity. The benzothiazole core of this molecule serves as a platform for various functional groups, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that the bromine substituent at the 6-position significantly enhances the compound's ability to absorb light in the visible spectrum, making it a promising candidate for applications in solar cells and light-emitting diodes (LEDs). Additionally, the ethyl group at the 2-position and the N-methyl group at the 4-position contribute to the molecule's stability and solubility, which are critical factors for its practical use in device fabrication.

The synthesis of 6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine involves a multi-step process that typically begins with the preparation of 1,3-benzothiazole derivatives. The introduction of substituents such as bromine and ethyl groups is achieved through carefully controlled substitution reactions, often utilizing palladium-catalyzed coupling methods. The final step involves the methylation of the amine group to yield the desired product. This synthetic pathway has been optimized in recent years to improve yield and reduce production costs, making it more accessible for large-scale applications.

In terms of biological applications, 6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine has shown potential as a lead compound in drug discovery efforts. Studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. The bromine substituent plays a crucial role in modulating the compound's pharmacokinetic properties, while the ethyl and N-methyl groups contribute to its bioavailability and metabolic stability. Further research is currently underway to explore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of 6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine also makes it an attractive candidate for use in sensor technologies. Recent advancements have demonstrated that this compound can be incorporated into metalloporphyrin-based sensors to enhance their sensitivity and selectivity towards specific analytes. The ability of this compound to form stable coordination complexes with metal ions is particularly advantageous in this context.

Looking ahead, ongoing research into 6-bromo

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